Cas no 1251575-44-6 (N-ethyl-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-phenylacetamide)

• Product Name: N-ethyl-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-phenylacetamide
• CAS No: 1251575-44-6
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 6430773
• PubChem ID: 49667350
• Update Time: 2025-10-29

N-ethyl-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-phenylacetamide
• VU0625724-1
• N-ethyl-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide
• AKOS021763715
• F3406-9776
• N-ethyl-2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)-N-phenylacetamide
• 1251575-44-6
• N-ethyl-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-phenylacetamide
• N-ethyl-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-phenylacetamide

• Inchi： 1S/C19H24N4O3/c1-3-22(16-7-5-4-6-8-16)18(25)14-23-17(24)13-15(2)20-19(23)21-9-11-26-12-10-21/h4-8,13H,3,9-12,14H2,1-2H3
• InChI Key： GKUMRYWQQCDWSJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(C)=CC(N2CC(N(C2C=CC=CC=2)CC)=O)=O)CC1

Computed Properties

• Exact Mass: 356.18484064g/mol
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-ethyl-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-phenylacetamide

N-Ethyl-2-(4-methyl)-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 1251575-44-6, known as N-Ethyl-2-(4-methyl)-2-(morpholin-4-yl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-Phenylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

N-Ethyl-N-morpholinyl pyrimidine derivatives have been extensively studied for their ability to modulate key biological pathways. The pyrimidine ring at the core of this molecule is a common structural motif in many bioactive compounds, including antiviral and anticancer agents. The presence of the morpholine group adds significant flexibility and enhances the molecule's ability to interact with target proteins, potentially improving its bioavailability and efficacy.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, ensuring high purity and consistency. The synthesis involves a multi-step process that includes the formation of the pyrimidine ring followed by the introduction of the morpholine and phenyl groups. This approach not only ensures structural integrity but also allows for fine-tuning of the molecule's properties to suit specific therapeutic applications.

From a pharmacological standpoint, N-Ethyl-N-morpholinyl pyrimidine derivatives have demonstrated potent inhibitory activity against several enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit key kinases involved in cell proliferation and survival pathways, making it a potential candidate for anticancer therapy.

In terms of bioavailability, the inclusion of the ethoxycarbonyl group enhances solubility and absorption, which are critical factors for drug delivery. Additionally, the phenyl group contributes to lipophilicity, further improving the molecule's ability to cross biological membranes and reach target sites effectively.

Recent research has also explored the potential of this compound in antiviral therapy, particularly against RNA viruses such as influenza and coronaviruses. Its ability to inhibit viral replication enzymes has been validated in vitro, suggesting its potential as a broad-spectrum antiviral agent.

The development of N-Ethyl-N-morpholinyl pyrimidine derivatives aligns with current trends in drug discovery that emphasize precision medicine and personalized treatment approaches. By leveraging advanced computational tools and high-throughput screening techniques, researchers can optimize this compound's efficacy while minimizing off-target effects.

In conclusion, N-Ethyl-N-morpholinyl pyrimidine derivatives represent a promising class of molecules with diverse therapeutic applications. Continued research into their mechanisms of action, combined with innovative synthetic strategies, will undoubtedly pave the way for novel treatments in various disease areas.